Cas no 1956324-58-5 (Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro-)

• Product Name: Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro-
• CAS No: 1956324-58-5
• MF: C₂₀H₂₁FN₂O₂
• MW: 340.391348600388
• CID: 5153297
• Update Time: 2025-06-15

Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro-

• Inchi： 1S/C20H21FN2O2/c21-18-8-6-16(7-9-18)19(24)22-14-15-10-12-23(13-11-15)20(25)17-4-2-1-3-5-17/h1-9,15H,10-14H2,(H,22,24)
• InChI Key： GMQTVGGOGCBZPX-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(=O)C2=CC=CC=C2)CC1)(=O)C1=CC=C(F)C=C1

Additional information on Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro-

Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro- (CAS No. 1956324-58-5): A Comprehensive Overview

Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro-, identified by its CAS number 1956324-58-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and medicinal research. The presence of a benzoyl group, a piperidinyl moiety, and a fluoro substituent contributes to its unique chemical properties and biological activities.

The structure of Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro- encompasses several key functional groups that are known to influence its pharmacological behavior. The benzoyl group, attached to a piperidinyl ring, introduces both hydrophobic and aromatic characteristics, while the fluoro substituent enhances metabolic stability and binding affinity. These features make it a promising candidate for further investigation in the development of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties and improve drug efficacy. The incorporation of a fluoro group into Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro- is particularly noteworthy, as it has been shown to enhance binding interactions with biological targets. This modification can lead to increased selectivity and reduced side effects, making fluorinated derivatives highly desirable in drug design.

The piperidinyl moiety in the molecular structure of Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro- is another critical feature that contributes to its potential therapeutic applications. Piperidine derivatives are well-documented for their role in various pharmacological contexts, including central nervous system (CNS) drugs and antiviral agents. The presence of this ring system suggests that Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro- may exhibit properties similar to those of known piperidine-based drugs, offering opportunities for further exploration in therapeutic development.

In the realm of drug discovery, the synthesis and characterization of novel compounds are essential steps toward identifying potential therapeutic candidates. The synthesis of Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The biological activity of Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro- has been the subject of extensive research. Preclinical studies have demonstrated its potential as an inhibitor of various enzymatic targets, including those involved in inflammatory pathways and cancer progression. These findings suggest that this compound may have therapeutic implications in conditions such as inflammation and oncology. Further investigation is warranted to elucidate its mechanism of action and evaluate its efficacy in vivo.

The role of computational chemistry in the study of Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro- cannot be overstated. Molecular modeling techniques have been utilized to predict binding interactions with biological targets and optimize lead structures. These computational approaches complement experimental efforts by providing insights into the structural features that contribute to biological activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development.

The future prospects for Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro- are promising, with ongoing research aimed at exploring its potential applications in various therapeutic areas. Innovations in synthetic chemistry and drug delivery systems may further enhance its utility as a lead compound or intermediate in the development of novel drugs. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients.

In conclusion, Benzamide, N-[(1-benzoyl-4-piperidinyl)methyl]-4-fluoro-, CAS no. 1956324-58-5, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of drug design principles continues to evolve, compounds like this will play an increasingly important role in the discovery and development of novel therapeutic agents.